5-methyl-3-oxo-N-(pyridin-3-ylmethyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-methyl-3-oxo-N-(pyridin-3-ylmethyl)-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C14H13N5O2/c1-19-7-10(12-11(8-19)14(21)18-17-12)13(20)16-6-9-3-2-4-15-5-9/h2-5,7-8H,6H2,1H3,(H,16,20)(H,18,21)
• InChI Key: NAPJBKASUWZQLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NNC2=O)C(=C1)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol

Description

Pyrazolo-pyridine derivatives are a class of compounds that have attracted significant interest due to their wide range of biological activities. They are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of appropriate precursors in the presence of a catalyst. The yield can vary depending on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques such as 1H-NMR and 13C-NMR. These techniques provide information about the types of atoms in the molecule and their connectivity.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be studied using various techniques. For example, thin-layer chromatography (TLC) can be used to monitor the progress of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various techniques. For example, the melting point can be determined experimentally, and NMR can provide information about the chemical structure.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been explored for their antiviral potential. In the case of our compound, researchers have synthesized related indole-based molecules and evaluated their efficacy against viruses. For instance:

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Other Fields

While specific data on our compound are scarce, it’s essential to remain open-minded. Researchers could investigate its potential in areas such as antitubercular, antidiabetic, and antimalarial applications.

Mechanism of Action

The mechanism of action of similar compounds often involves interaction with biological targets. For example, some pyrazolo-pyridine derivatives are known to inhibit receptor tyrosine kinase, which can lead to anticancer activity.

Safety and Hazards

The safety and hazards associated with similar compounds depend on their specific chemical structure and biological activity. Some compounds may be cytotoxic and should be handled with care.

Future Directions

The future research directions for similar compounds could involve further exploration of their biological activities and potential applications in medicine. Additionally, new methods for their synthesis could be developed.